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Introduction

In the intricate landscape of biochemical research, the control of pH is paramount to the
success and reproducibility of experiments. Enzymes, the catalysts of biological systems,
exhibit optimal activity within narrow pH ranges. Deviations from this optimal pH can lead to
conformational changes, reduced activity, or even irreversible denaturation.[1][2][3] Bicine
(N,N-Bis(2-hydroxyethyl)glycine), a zwitterionic organic compound, is a vital tool in the
researcher's arsenal for maintaining pH stability. As one of "Good's buffers," it was specifically
developed for biological research due to its favorable properties, including high water solubility,
chemical stability, and minimal permeability through biological membranes.[4][5][6] This guide
provides an in-depth exploration of the Bicine buffer's mechanism of action, its quantitative
properties, and its application in enzymatic reactions, offering a technical resource for scientists
and drug development professionals.

Core Mechanism of Action

The buffering capacity of Bicine stems from its molecular structure, which contains both a
tertiary amine group and a carboxyl group.[1][2][6] This zwitterionic nature allows it to act as
both a proton donor and acceptor, effectively neutralizing added acids or bases to maintain a
stable pH. In solution, Bicine exists in equilibrium between its protonated (acidic) and
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deprotonated (basic) forms. The pKa of Bicine is approximately 8.35 at 20°C, making it an
excellent buffer for experiments requiring a stable pH in the range of 7.6 to 9.0.[7][8]

When the pH of the solution decreases (increase in H+), the carboxylate group of Bicine
accepts a proton. Conversely, when the pH increases (decrease in H+), the tertiary amine
group donates a proton. This dynamic equilibrium effectively resists drastic changes in pH,
thereby protecting the sensitive three-dimensional structure and catalytic function of enzymes.

[1][°]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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